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Compound Name:

vinylcyclopropane
CAS No.: 134716-46-4
Cat. No.: B135055

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed analysis of the expected spectroscopic data for the
novel compound 1-(tert-butoxycarbonylamino)-2-vinylcyclopropane. As a molecule of interest in
synthetic and medicinal chemistry, understanding its structural and electronic properties
through spectroscopic analysis is paramount for its application in drug discovery and
development. This document collates and predicts the nuclear magnetic resonance (NMR),
infrared (IR), and mass spectrometry (MS) data for this compound. Methodologies for data
acquisition and interpretation are also discussed, providing a comprehensive resource for
researchers.

Introduction: The Significance of 1-(Boc-amino)-2-
vinylcyclopropane
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The unique structural motif of a vinyl-substituted cyclopropane ring combined with a Boc-
protected amine makes 1-(Boc-amino)-2-vinylcyclopropane a valuable building block in
organic synthesis. The cyclopropane ring introduces conformational rigidity, while the vinyl
group and the protected amine offer versatile handles for further functionalization. These
features make it an attractive scaffold for the synthesis of novel pharmaceutical agents and
complex organic molecules. Accurate spectroscopic characterization is the cornerstone of
utilizing such compounds effectively and ensuring the integrity of synthetic pathways.

Predicted Spectroscopic Data

Due to the novelty of 1-(Boc-amino)-2-vinylcyclopropane, a complete set of publicly
available, experimentally-derived spectroscopic data is not readily available. Therefore, the
following data is a combination of information from closely related analogs and predictive
analysis based on established spectroscopic principles.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of
an organic molecule.

The proton NMR spectrum is expected to be complex due to the diastereotopic protons of the
cyclopropane ring and the vinyl group. The following table summarizes the predicted chemical
shifts () in ppm, multiplicities, and coupling constants (J) in Hertz.

Table 1: Predicted *H NMR Spectroscopic Data for 1-(Boc-amino)-2-vinylcyclopropane (in
CDCls)
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Proton

Predicted
Chemical Shift

(3, ppm)

Multiplicity

Coupling
Constant (J,
Hz)

Notes

NH

45-55

brs

Broad singlet,
chemical shift is
concentration
and solvent

dependent.

CH (vinyl)

53-538

ddd

J=17,10,8

Complex
multiplet due to
coupling with
geminal and

vicinal protons.

CHa2 (vinyl)

48-52

Two distinct
signals for the
two
diastereotopic

geminal protons.

CH (cyclopropyl)

18-22

Methine proton
on the
cyclopropane
ring adjacent to

the vinyl group.

CH (cyclopropyl)

25-29

Methine proton
on the
cyclopropane
ring adjacent to

the amino group.

CH:2
(cyclopropyl)

05-1.2

Diastereotopic
methylene
protons of the
cyclopropane

ring.
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Characteristic

sharp singlet for

the nine
C(CHs)s (Boc) 1.45 s - )

equivalent

protons of the

tert-butyl group.

Causality behind Predictions: The chemical shifts for the vinyl protons are based on typical
values for monosubstituted alkenes. The upfield shifts of the cyclopropyl protons are a hallmark
of the ring strain and anisotropic effects of the cyclopropane ring. The broadness of the NH
signal is due to quadrupole broadening and potential hydrogen bonding.

The carbon NMR spectrum will provide information on the number of unique carbon
environments.

Table 2: Predicted 3C NMR Spectroscopic Data for 1-(Boc-amino)-2-vinylcyclopropane (in
CDCIs)
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Predicted Chemical Shift (9,

Carbon Notes
ppm)

Carbonyl carbon of the
C=0 (Boc) 155 - 157

carbamate.
CH (vinyl) 135-140 Olefinic methine carbon.
CHa2 (vinyl) 115-120 Olefinic methylene carbon.

Quaternary carbon of the tert-
C(CHs)s (Boc) 79-81

butyl group.

Cyclopropyl carbon attached to
CH-NH (cyclopropyl) 35-40 )

the nitrogen.

) Cyclopropyl carbon attached to

CH-vinyl (cyclopropyl) 20-25 )

the vinyl group.

Methylene carbon of the
CHz (cyclopropyl) 10-15 ]

cyclopropane ring.

Methyl carbons of the tert-butyl
C(CHs)s (Boc) 28.3

group.

Causality behind Predictions: The chemical shifts are estimated based on data from similar

Boc-protected amines and vinylcyclopropane derivatives. The strained nature of the

cyclopropane ring carbons causes them to appear at relatively high field.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

Table 3: Predicted IR Spectroscopic Data for 1-(Boc-amino)-2-vinylcyclopropane
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] Predicted )
Functional Group Intensity Notes
Wavenumber (cm~?)

Characteristic of a

N-H Stretch 3300 - 3400 Medium secondary amine in a
carbamate.
C-H Stretch (sp?) 3080 - 3100 Medium From the vinyl group.
From the cyclopropyl
C-H Stretch (sp?3) 2850 - 3000 Strong
and Boc groups.
Carbonyl stretch of
C=0 Stretch (Boc) 1690 - 1720 Strong
the carbamate.
C=C Stretch 1640 - 1650 Medium Alkene stretch.
N-H Bend 1510 - 1540 Medium Amide Il band.
From the ester-like
C-O Stretch 1160 - 1250 Strong portion of the

carbamate.

Causality behind Predictions: These predictions are based on well-established correlation
tables for IR spectroscopy. The strong C=0 stretch is a definitive feature of the Boc protecting
group. The N-H stretch and bend, along with the C=C stretch, confirm the presence of the other
key functional groups.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule.

Table 4: Predicted Mass Spectrometry Data for 1-(Boc-amino)-2-vinylcyclopropane
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lon Predicted m/z Notes

Molecular ion peak

[M+H]* 198.15
(protonated).
Loss of isobutylene from the
[M-CaHs]* 142.09
Boc group.
[M-Boc+H]* 98.09 Loss of the entire Boc group.
tert-Butyl cation, often a base
[CaHo]* 57.07

peak.

Causality behind Predictions: The fragmentation pattern is predicted based on the known
behavior of Boc-protected amines in mass spectrometry. The loss of isobutylene is a
characteristic fragmentation pathway, and the tert-butyl cation is a very stable fragment.

Experimental Methodologies
NMR Spectroscopy

o Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.7 mL of
deuterated chloroform (CDCIs) containing 0.03% v/v tetramethylsilane (TMS) as an internal
standard.

e Instrumentation: A 400 MHz or higher field NMR spectrometer.

o Data Acquisition: Acquire *H and 13C spectra at room temperature. For *H NMR, a sufficient
number of scans should be acquired to achieve a good signal-to-noise ratio. For 13C NMR, a
proton-decoupled experiment should be performed.

o Data Processing: Process the raw data using appropriate software (e.g., MestReNova,
TopSpin). Apply Fourier transformation, phase correction, and baseline correction. Reference
the spectra to the TMS signal at 0.00 ppm for *H and 77.16 ppm for 13C (for CDCI5).

IR Spectroscopy

o Sample Preparation: For a solid sample, prepare a KBr pellet or use an Attenuated Total
Reflectance (ATR) accessory. For a liquid or dissolved solid, a thin film can be prepared on a
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salt plate (e.g., NaCl or KBr).

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.
Data Acquisition: Acquire the spectrum over the range of 4000-400 cm~1.

Data Processing: Perform a background subtraction using a spectrum of the empty sample
holder or pure solvent.

Mass Spectrometry

Instrumentation: An electrospray ionization (ESI) mass spectrometer coupled to a suitable
mass analyzer (e.g., quadrupole, time-of-flight).

Sample Preparation: Dissolve a small amount of the sample in a suitable solvent (e.g.,
methanol, acetonitrile) at a concentration of approximately 1 mg/mL.

Data Acquisition: Infuse the sample solution into the ESI source. Acquire the mass spectrum
in positive ion mode.

Visualization of Key Structural Features

The following diagrams illustrate the structure and key spectroscopic correlations.

[M-CaHs]*
m/z = 142.09
y
[M+H]* - CsH902 [M-Boc+H]*
m/z = 198.15 \ m/z = 98.09
[CaHo]*
m/z = 57.07

Click to download full resolution via product page

Caption: Predicted major fragmentation pathways in ESI-MS.
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Conclusion

This technical guide provides a foundational understanding of the expected spectroscopic
characteristics of 1-(Boc-amino)-2-vinylcyclopropane. The predicted NMR, IR, and MS data,
along with the outlined experimental methodologies, will serve as a valuable resource for
researchers in the synthesis, purification, and application of this and related compounds. As
experimental data becomes available, this guide can be updated to provide an even more
accurate and comprehensive reference.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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